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Compound of Interest

Compound Name: 2,3,5-Trifluorobenzyl alcohol

Cat. No.: B1306048

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals
in a laboratory or industrial setting. The information provided is a consolidation of available data
and safety recommendations. Due to a lack of comprehensive, experimentally verified safety
and toxicology data for 2,3,5-Trifluorobenzyl alcohol, information from structurally similar
compounds has been included for guidance. All handling of this chemical should be conducted
by qualified personnel who have performed a thorough risk assessment.

Chemical Identification and Physical Properties

2,3,5-Trifluorobenzyl alcohol is a fluorinated aromatic alcohol. The presence of three fluorine
atoms on the benzene ring significantly influences its chemical and physical properties.
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Property Value Source/Note
Chemical Name (2,3,5- IUPAC
Trifluorophenyl)methanol
Synonyms 2,3,5-Trifluorobenzyl alcohol Common
CAS Number 67640-33-9 [11[2][3]
Molecular Formula C7HsFs0 [2][3]
Molecular Weight 162.11 g/mol [2]
Appearance Clear liquid Predicted[4]
Boiling Point 183.7 £+ 35.0 °C Predicted[4]
Density 1.398 + 0.06 g/cm?3 Predicted[4]
pKa 13.27 £ 0.10 Predicted[4]

Note: Predicted data is provided from chemical databases and should be used as an estimate.

Experimental data for the specific isomer 2,4,5-Trifluorobenzyl alcohol shows a boiling point of
201-204 °C and a density of 1.4 g/mL at 25 °C.[5][6]

Hazard Identification and Classification

Based on information for 2,3,5-Trifluorobenzyl alcohol and its isomers, the following hazards

are identified.

GHS Hazard Statements:[7]

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Hazard Codes (Pre-GHS):[4]

o Xi: Irritant
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Risk Statements (Pre-GHS):[4]

o R36/37/38: Irritating to eyes, respiratory system, and skin.

Safety Statements (Pre-GHS):[4]

e S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.

e S36: Wear suitable protective clothing.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory or manufacturing conditions should be

conducted to determine the appropriate PPE. The following are general recommendations.[8]

[OI[10][11]

Equipment

Specification

Eye Protection

Chemical safety goggles with a snug fit are
essential. A face shield should be worn in

situations with a high risk of splashing.[8][10]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene). Glove material should be selected
based on the specific solvent used and
breakthrough time.[8]

Skin and Body Protection

A lab coat or chemical-resistant apron should be
worn. For larger quantities or increased risk of
exposure, chemical-resistant coveralls may be

necessary.[9][11]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood. If
there is a risk of inhaling vapors, a respirator
with an appropriate cartridge should be used.[8]
[11]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB9724202_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9724202_EN.htm
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://sc.edu/ehs/training/HazComm/measures02.htm
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://sc.edu/ehs/training/HazComm/measures02.htm
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Wash hands thoroughly after handling.
Storage:

» Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

e Some sources recommend storage at 2-8°C.[4]

First Aid Measures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[1][12] Seek immediate

medical attention.[1][12]

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water.[12] If irritation persists,

seek medical attention.[12]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Accidental Release and Disposal

Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.[11]

For larger spills, contain the spill and prevent it from entering drains.[13]
Disposal:

o 2,3,5-Trifluorobenzyl alcohol is a halogenated organic compound and should be disposed
of as hazardous waste.[6][14]

e Dispose of in accordance with local, state, and federal regulations.[14]

e Do not pour down the drain.[6]
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Experimental Protocols

General Handling of a Liquid Chemical Irritant:

e Preparation:

[¢]

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o

Have all necessary equipment and reagents readily available.

o

Don the appropriate personal protective equipment (see Section 3).

[¢]

Have spill control materials and waste containers accessible.
» Dispensing:
o Use a clean, dry syringe or pipette to transfer the liquid.

o For air-sensitive applications, use appropriate techniques such as a Schlenk line or
glovebox.[5]

o Avoid splashing and generating aerosols.

e Post-Handling:

[¢]

Tightly seal the container after use.

o

Clean any contaminated surfaces.

o

Dispose of any contaminated materials (e.g., pipette tips, gloves) in the designated
hazardous waste container.

o

Wash hands thoroughly.

Visualizations
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Caption:

General Handling Workflow for 2,3,5-Trifluorobenzyl Alcohol

Preparation
- Verify fume hood function
- Assemble equipment
- Don appropriate PPE

l

Dispensing
- Transfer liquid carefully
- Avoid splashes and aerosols

l

Post-Handling
- Seal container
- Clean workspace
- Dispose of waste

l

End of Procedure
- Remove PPE
- Wash hands

Click to download full resolution via product page

General workflow for handling 2,3,5-Trifluorobenzyl alcohol.
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First Aid Response to Exposure

Exposure Occurs

Rinse mouth
(Do not induce vomiting)

Flush with water Wash with soap
for 15-20 mins and water

Move to fresh air

if irritation persists /if symptoms occur

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical flow for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2,3,5-
Trifluorobenzyl Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306048#2-3-5-trifluorobenzyl-alcohol-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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